Cas no 2413848-85-6 (1-Pyrrolidinecarboxylic acid, 2-ethyl-4-hydroxy-, 1,1-dimethylethyl ester, (2S,4R)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2-ethyl-4-hydroxy-, 1,1-dimethylethyl ester, (2S,4R)-
• CAS No: 2413848-85-6
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6103292
• PubChem ID: 99889425
• Update Time: 2025-06-08

1-Pyrrolidinecarboxylic acid, 2-ethyl-4-hydroxy-, 1,1-dimethylethyl ester, (2S,4R)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-ethyl-4-hydroxy-, 1,1-dimethylethyl ester, (2S,4R)-
• 2413848-85-6
• EN300-26665654
• tert-butyl (2S,4R)-2-ethyl-4-hydroxypyrrolidine-1-carboxylate

• Inchi： 1S/C11H21NO3/c1-5-8-6-9(13)7-12(8)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9+/m0/s1
• InChI Key： KUVPFTTYCKTIPS-DTWKUNHWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@H](O)C[C@@H]1CC

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.068±0.06 g/cm3(Predicted)
• Boiling Point: 299.7±33.0 °C(Predicted)
• pka: 14.75±0.40(Predicted)

Additional information on 1-Pyrrolidinecarboxylic acid, 2-ethyl-4-hydroxy-, 1,1-dimethylethyl ester, (2S,4R)-

1-Pyrrolidinecarboxylic acid, 2-ethyl-4-hydroxy-, 1,1-dimethylethyl ester, (2S,4R)-: A Comprehensive Overview

1-Pyrrolidinecarboxylic acid, 2-ethyl-4-hydroxy-, 1,1-dimethylethyl ester, (2S,4R)-, with the CAS number 2413848-85-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex stereochemistry and functional groups, has garnered attention for its potential applications in drug development and as a key intermediate in synthetic pathways. The precise stereochemical configuration at the pyrrolidine ring, specifically the (2S,4R) arrangement, underscores its importance in maintaining biological activity and specificity.

The compound belongs to the broader class of pyrrolidine derivatives, which are prevalent in natural products and pharmaceuticals due to their structural versatility and biological relevance. The presence of a carboxylic acid ester at the 1-position and hydroxyl group at the 4-position introduces unique reactivity that can be exploited in synthetic chemistry. Furthermore, the tert-butyl ester group enhances stability and solubility characteristics, making it a valuable candidate for further derivatization and functionalization.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyrrolidine derivatives have been extensively studied for their roles in various biological processes, including enzyme inhibition and receptor binding. The specific stereochemistry of 1-Pyrrolidinecarboxylic acid, 2-ethyl-4-hydroxy-, 1,1-dimethylethyl ester, (2S,4R)- is particularly noteworthy, as it has been shown to influence binding affinity and metabolic stability in drug candidates.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The combination of chiral centers and functional groups allows for the creation of complex molecules with tailored properties. For instance, researchers have leveraged this compound to develop inhibitors targeting enzymes involved in inflammatory pathways. The hydroxyl group at the 4-position can be further modified to enhance binding interactions with biological targets, while the ester functionality provides a handle for subsequent chemical transformations.

The synthesis of such intricate molecules often presents significant challenges due to their stereochemical complexity. However, advances in synthetic methodologies have made it increasingly feasible to construct these compounds with high precision. Techniques such as asymmetric hydrogenation and chiral resolution have been instrumental in achieving the desired stereochemical purity. The availability of CAS no2413848-85-6 as a reference material has further facilitated research by providing a standardized starting point for investigations.

Recent studies have highlighted the potential of this compound in addressing unmet medical needs. For example, its derivatives have been explored as candidates for treating neurological disorders characterized by aberrant protein aggregation. The pyrrolidine core mimics natural amino acid sequences, allowing it to interact with disease-causing proteins in a manner that disrupts their pathological assembly. Additionally, the tert-butyl ester group contributes to favorable pharmacokinetic properties by enhancing oral bioavailability and reducing susceptibility to metabolic degradation.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have been employed to predict how different structural modifications will affect biological activity. By simulating interactions between 1-Pyrrolidinecarboxylic acid, 2-ethyl-4-hydroxy-, 1,1-dimethylethyl ester, (2S,4R)- and target proteins, researchers can identify promising lead structures before committing to costly synthetic routes. This approach has accelerated the discovery process and improved the efficiency of drug development pipelines.

The compound's potential extends beyond therapeutic applications; it also serves as an important tool in academic research. Its unique structure allows chemists to probe fundamental questions about molecular recognition and enzyme catalysis. By studying how this molecule interacts with various biological systems, scientists can gain insights into broader chemical principles that govern biochemical processes.

The future directions for research involving this compound are multifaceted. Efforts are ongoing to expand its chemical space through library synthesis and high-throughput screening programs aimed at identifying novel derivatives with enhanced potency or selectivity. Furthermore, interdisciplinary collaborations between chemists and biologists will be crucial in translating laboratory findings into clinical applications.

In conclusion,1-Pyrrolidinecarboxylic acid, 2-ethyl-4-hydroxy-, 1,1-dimethylethyl ester, (2S,4R)-, CAS no2413848-85-6 represents a significant advancement in pharmaceutical chemistry due to its complex stereochemistry and versatile reactivity. Its potential applications span multiple therapeutic areas underscored by ongoing research efforts aimed at harnessing its full synthetic promise while addressing emerging challenges through innovative methodologies.